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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid

Cat. No.: B1206722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, experimental protocols, and key applications of 1-pyrenesulfonic acid. This

fluorescent probe is a valuable tool in various scientific disciplines, particularly in biophysical

studies and materials science.

Core Chemical and Physical Properties
1-Pyrenesulfonic acid and its derivatives are characterized by the fluorescent pyrene core

functionalized with a strongly acidic sulfonic acid group. This combination of a hydrophobic

aromatic system and a hydrophilic moiety imparts unique properties to the molecule. The data

presented below is for the acid, its hydrate, and its common sodium salt form.

Table 1: General Chemical Properties
Property

1-Pyrenesulfonic
Acid

1-Pyrenesulfonic
Acid Hydrate

1-Pyrenesulfonic
Acid Sodium Salt

Molecular Formula C₁₆H₁₀O₃S[1][2][3][4] C₁₆H₁₂O₄S[5] C₁₆H₉NaO₃S

Molecular Weight
282.31 g/mol [1][2][3]

[4]
300.3 g/mol [5] 304.30 g/mol

CAS Number 26651-23-0[1][2][3][4] 654055-00-2[5] 59323-54-5
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Table 2: Physical Properties
Property Value Notes

Melting Point

125-129 °C (hydrate)[4]; 182-

184 °C (anhydrous, with

decomposition)[6]; 233-236 °C

(sodium salt)[7]

The anhydrous acid

decomposes upon melting.

Boiling Point Decomposes before boiling.
Not applicable due to thermal

instability.

pKa ~ -2.8 (estimated)

An experimental pKa value is

not readily available. This

estimate is based on the pKa

of similar aromatic sulfonic

acids like p-toluenesulfonic

acid.

Appearance Yellowish solid

Table 3: Solubility Data (for 1-Pyrenesulfonic Acid
Sodium Salt)

Solvent Solubility Reference

Dimethylformamide (DMF) ~10 mg/mL [8]

Dimethyl sulfoxide (DMSO) ~10 mg/mL [8]

Ethanol ~1 mg/mL [8]

Phosphate-Buffered Saline

(PBS, pH 7.2)
Partially soluble [8]

Water Soluble
The sulfonic acid group

imparts water solubility.

Table 4: Spectroscopic Properties (for 1-Pyrenesulfonic
Acid Sodium Salt)
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Property Wavelength (nm) Notes Reference

UV-Vis Absorption

Maxima (λmax)

233, 243, 245, 266,

277, 316, 329, 375
In solution. [8]

Fluorescence

Excitation Maximum

(λex)

346 In solution. [8]

Fluorescence

Emission Maximum

(λem)

376 In methanol. [7]

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and analysis of 1-
pyrenesulfonic acid, as well as a general protocol for its application in fluorescence

quenching assays.

Synthesis of 1-Pyrenesulfonic Acid
The synthesis of 1-pyrenesulfonic acid is achieved through the electrophilic sulfonation of

pyrene.

Materials:

Pyrene

Concentrated sulfuric acid (98%)

Nitrobenzene

Benzene

Concentrated hydrochloric acid

Ice

Procedure:[6]
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In a fume hood, dissolve 5 g of pyrene in 10-20 mL of nitrobenzene with stirring.

Slowly add 4 mL of concentrated sulfuric acid to the pyrene solution.

Heat the mixture to 40-50 °C and stir for 1 hour.

Cool the reaction mixture in an ice bath to precipitate the product.

Filter the crude 1-pyrenesulfonic acid and wash the solid with benzene.

Further wash the solid with concentrated hydrochloric acid to remove any remaining

impurities.

The crude acid can be purified by recrystallization.
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Pyrene in Nitrobenzene
Reaction

(40-50 °C, 1 hr)
Conc. H₂SO₄

Cooling and
Precipitation Filtration Washing

(Benzene, HCl) Crude 1-Pyrenesulfonic Acid Purification Pure 1-Pyrenesulfonic Acid
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Crude 1-Pyrenesulfonic Acid

Dissolve in
minimal hot water

Hot Gravity Filtration
(if necessary)

Cool to
Room Temperature

Crystallization

Add conc. HCl
(optional)

Vacuum Filtration

Wash with
cold water

Dry under vacuum

Pure 1-Pyrenesulfonic Acid
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Sample Preparation

Fluorescence Measurement

Data Analysis

Prepare 1-Pyrenesulfonic
Acid Solution

Record Initial
Fluorescence Spectrum

Prepare Protein
Solution

Titrate with
Protein Solution

Record Spectrum
after each addition

Iterate

Correct for
Inner Filter Effect

Analyze Data
(e.g., Stern-Volmer Plot)

Determine
Binding Constant

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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